Cas no 2172395-70-7 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methyloxan-3-ylacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methyloxan-3-ylacetic acid
• CAS No: 2172395-70-7
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 5959908
• PubChem ID: 165520317
• Update Time: 2025-06-08

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methyloxan-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methyloxan-3-ylacetic acid
• 2172395-70-7
• EN300-1287673
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6-methyloxan-3-yl]acetic acid

• Inchi： 1S/C23H25NO5/c1-15-10-11-23(14-29-15,12-21(25)26)24-22(27)28-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,24,27)(H,25,26)
• InChI Key： FJFPGKWRUMWBNO-UHFFFAOYSA-N
• SMILES： O1C(C)CCC(CC(=O)O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 395.17327290g/mol
• Monoisotopic Mass: 395.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methyloxan-3-ylacetic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methyloxan-3-ylacetic acid (CAS No. 2172395-70-7)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methyloxan-3-ylacetic acid (CAS No. 2172395-70-7) is a specialized organic molecule widely utilized in pharmaceutical research, peptide synthesis, and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methyloxan backbone, makes it a valuable intermediate in modern drug discovery and development. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique critical for producing therapeutic peptides and biologics.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methyloxan-3-ylacetic acid has surged, driven by advancements in precision medicine and targeted drug delivery systems. The compound’s ability to facilitate controlled peptide elongation while minimizing side reactions aligns with the growing focus on high-efficiency synthesis and green chemistry. These trends are reflected in search engine queries, where users often seek information on Fmoc deprotection conditions, peptide coupling reagents, and scalable synthetic routes for such intermediates.

From a structural perspective, the 6-methyloxan-3-ylacetic acid moiety in this compound enhances its solubility and stability, addressing common challenges in peptide purification and HPLC analysis. This feature is particularly relevant to researchers investigating macrocyclic peptides or peptidomimetics, as highlighted by frequent searches for conformationally constrained scaffolds. Additionally, the Fmoc group allows for orthogonal deprotection strategies, a topic of interest in forums discussing multi-step organic synthesis.

The synthesis of CAS No. 2172395-70-7 typically involves carbodiimide-mediated coupling between Fmoc-protected amines and carboxylic acid derivatives, followed by chromatographic purification. Industry professionals often inquire about cost-effective purification methods and alternative protecting groups, underscoring the need for detailed technical data. Furthermore, the compound’s compatibility with automated peptide synthesizers has made it a staple in laboratories focusing on combinatorial chemistry and high-throughput screening.

Emerging applications of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methyloxan-3-ylacetic acid include its use in antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs), two rapidly evolving areas in oncology research. Online discussions frequently explore its potential in linker chemistry and payload attachment, reflecting broader interest in next-generation biotherapeutics. Analytical techniques such as LC-MS and NMR spectroscopy are commonly employed to validate its purity, another hot topic among quality control specialists.

In summary, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methyloxan-3-ylacetic acid represents a critical tool for chemists and biochemists working at the intersection of organic synthesis and biopharmaceutical innovation. Its versatility in peptide engineering and alignment with sustainable synthesis goals ensure its continued relevance in both academic and industrial settings. For researchers seeking detailed protocols or spectroscopic data, peer-reviewed journals and patent literature remain indispensable resources.